3-(4-methyl-1-piperazinyl)-N'-(2-pyridinylmethylene)propanohydrazide

• IUPAC Name: 3-(4-methylpiperazin-1-yl)-N-[(E)-pyridin-2-ylmethylideneamino]propanamide
• InChI: InChI=1S/C14H21N5O/c1-18-8-10-19(11-9-18)7-5-14(20)17-16-12-13-4-2-3-6-15-13/h2-4,6,12H,5,7-11H2,1H3,(H,17,20)/b16-12+
• InChI Key: BPTXBGBBEWNJAG-FOWTUZBSSA-N
• Canonical SMILES: CN1CCN(CC1)CCC(=O)NN=CC2=CC=CC=N2
• Isomeric SMILES: CN1CCN(CC1)CCC(=O)N/N=C/C2=CC=CC=N2
• Molecular Formula: C14H21N5O
• Molecular Weight: 275.35 g/mol
• Solubility: 27.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds structurally similar to 3-(4-Methyl-1-piperazinyl)-N'-(2-pyridinylmethylene)propanohydrazide involves complex organic reactions. For example, Nꞌ-{[2-(piperidin-1-yl)quinolin-3-yl]methylene}pyridine-4-carbohydrazide was synthesized through condensation reactions, showcasing the intricate steps needed to form such compounds. This process, involving absolute ethanol and isonicotinic acid hydrazide (INH), highlights the foundational methodologies in synthesizing nitrogen-rich heterocycles (Afzal et al., 2012).

Molecular Structure Analysis

Molecular structure analysis of compounds similar to 3-(4-Methyl-1-piperazinyl)-N'-(2-pyridinylmethylene)propanohydrazide often involves various spectroscopic techniques. These compounds exhibit distinct NMR, IR, and mass spectral characteristics, which are crucial for elucidating their structural features. Such analyses provide insights into the arrangement of atoms and the electronic environment within the molecule, essential for understanding its reactivity and properties.

Chemical Reactions and Properties

Compounds in the same class as 3-(4-Methyl-1-piperazinyl)-N'-(2-pyridinylmethylene)propanohydrazide participate in unique chemical reactions, demonstrating their versatility. For instance, the Rhodium-Catalyzed Reaction of N-(2-Pyridinyl)piperazines reveals novel carbonylation reactions at a C−H bond, showcasing the compound's potential in synthetic chemistry and its reactivity towards carbon monoxide and ethylene (Ishii et al., 1997).